2-Iodoadenosine

Description

2'-Iodo-2'-deoxyadenosine is a chemical compound with the molecular formula C10H12IN5O3 and a molecular weight of 377.14 g/mol . It is also known by other names such as 2-Daio and 2'-Deoxy-2'-iodoadenosine . The compound is identified by the PubChem CID 196459 and has a CAS number of 68775-04-2 .

2-Iodoadenosine is a related compound with potential applications in chemical synthesis . For example, 2-Iodoadenosine can be used as a starting material in the preparation of regadenoson, a pharmaceutical agent, although the iodination step can present purification challenges . In this process, alternative starting materials like 2-fluoroadenosine may offer improved yields and ease of purification .

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• CAS No.: 35109-88-7
• Product Name: 2-Iodoadenosine
• Molecular Formula: C10H12IN5O4
• Molecular Weight: 393.14 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-(6-amino-2-iodopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C10H12IN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6-,9-/m1/s1
• Standard InChIKey: MGEBVSZZNFOIRB-UUOKFMHZSA-N
• SMILES: C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)I)N
• Canonical SMILES: C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)I)N
• Synonyms: 2-Iodoadenosine
• Reference: Curanovic et al. Global profiling of stimulus-induced polyadenylation in cells using a poly(A) trap. Nature Chemical Biology, doi: 10.1038/nchembio.1334, published online 1 September 2013 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 169662
• Last Modified: Sep 14 2023